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Triethylamine: A Comprehensive Technical
Guide to its Physical Properties
For Researchers, Scientists, and Drug Development Professionals

Triethylamine (TEA), with the chemical formula N(CH₂CH₃)₃, is a versatile tertiary amine widely

employed in organic synthesis as a base and catalyst. Its utility in pharmaceutical and materials

science necessitates a thorough understanding of its physical characteristics. This guide

provides an in-depth overview of the core physical properties of triethylamine, detailed

experimental protocols for their determination, and a summary of key data for easy reference.

Core Physical Properties
Triethylamine is a colorless to pale yellow, volatile liquid at room temperature, characterized by

a strong, fishy, or ammonia-like odor.[1][2] It is a flammable liquid that can form explosive

mixtures with air.[1][2]

Summary of Physical Data
The quantitative physical properties of triethylamine are summarized in the table below,

providing a consolidated reference for laboratory applications.
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Property Value Units Conditions

Boiling Point 88.6 to 90 °C
at 101.325 kPa (1

atm)

Melting Point -114.7 to -115 °C

Density 0.726 - 0.728 g/mL at 20-25 °C

Vapor Pressure 51.75 - 57 mmHg at 20-25 °C

Solubility in Water 112.4 g/L at 20 °C

Refractive Index ~1.401 at 20 °C (n20/D)

Viscosity ~0.36 cP at 25 °C

Molecular Weight 101.19 g/mol

References for table values:[1][3][4][5][6][7][8][9][10][11]

Experimental Protocols for Property Determination
Accurate determination of physical properties is critical for both the application and quality

control of triethylamine. The following sections detail standardized and widely accepted

methodologies.

Boiling Point Determination (Adapted from OECD 103 /
ASTM D1120)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6][8] This protocol describes the distillation method.

Apparatus:

A round-bottom distillation flask (e.g., 100 mL).

A heating mantle or oil bath.

A condenser (Liebig or similar).
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A thermometer with appropriate range and precision (e.g., -10 to 110 °C).

An adapter to hold the thermometer and connect the condenser to the flask.

A receiving flask.

Boiling chips or a magnetic stirrer.

Barometer.

Procedure:

Place a measured volume of triethylamine (e.g., 30-50 mL) into the distillation flask along

with a few boiling chips or a magnetic stir bar.

Assemble the distillation apparatus. The thermometer bulb should be positioned so that its

top is level with the bottom of the side-arm leading to the condenser.

Begin circulating cooling water through the condenser.

Gently heat the flask. Adjust the heating rate to achieve a slow, steady distillation rate (e.g.,

1-2 drops per second from the condenser tip).

Allow the temperature to stabilize. The constant temperature observed on the thermometer

during the distillation of the liquid is the boiling point.[8]

Record the ambient atmospheric pressure from a barometer. If the pressure deviates

significantly from standard pressure (101.325 kPa), a pressure correction may be necessary.

Melting Point Determination (Capillary Method)
Due to its very low melting point, determining the freezing point of triethylamine requires a

cryostat or a specialized low-temperature bath. The principle is to cool the substance until it

solidifies and then warm it slowly to observe the temperature at which it melts.

Apparatus:

A thin-walled capillary tube, sealed at one end.
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A low-temperature thermometer.

A cooling bath capable of reaching below -120 °C (e.g., an ethanol/liquid nitrogen bath).

A sample of pure triethylamine.

A melting point apparatus with cooling capability or a Thiele tube suitable for low

temperatures.

Procedure:

Introduce a small amount of liquid triethylamine into the capillary tube.

Flash-freeze the sample by dipping the capillary into liquid nitrogen, causing the

triethylamine to solidify.

Place the capillary tube into the melting point apparatus or attach it to the thermometer and

place it in the cooling bath.

The temperature of the bath is allowed to rise slowly (e.g., 1-2 °C per minute) as it warms

towards room temperature.

Observe the sample carefully. The temperature at which the last solid crystal disappears is

recorded as the melting point.[12] Given the low temperature, care must be taken to prevent

condensation or frosting that could obscure observation.

Density Determination (Pycnometer Method)
Density is the mass per unit volume of a substance.[13][14] The pycnometer method is a highly

accurate technique for determining the density of liquids.[13]

Apparatus:

A pycnometer (a glass flask with a precise, known volume).

An analytical balance (accurate to ±0.1 mg).

A constant temperature water bath.
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The liquid sample (triethylamine).

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical balance

(m₁).

Fill the pycnometer with triethylamine, ensuring no air bubbles are trapped.

Place the filled pycnometer in the constant temperature bath (e.g., 20.0 °C) until it reaches

thermal equilibrium.

Carefully adjust the volume of the liquid to the pycnometer's calibration mark.

Remove the pycnometer from the bath, wipe it dry, and allow it to return to room

temperature.

Weigh the filled pycnometer accurately (m₂).

The mass of the triethylamine is (m₂ - m₁).

The density (ρ) is calculated by dividing the mass of the liquid by the known volume of the

pycnometer (V): ρ = (m₂ - m₁) / V.

Purification Workflow
For many applications in research and drug development, particularly in moisture-sensitive

reactions, triethylamine must be purified and dried. The most common method is distillation

from a suitable drying agent.[15]

Preparation Atmospheric Distillation Storage

Start: Commercial TEA Add Drying Agent
(e.g., CaH₂, KOH)

Transfer to flask Stir for several hours
(or reflux)

Heat to Boiling
(~89 °C)

Setup apparatus Condense Vapors Collect Distillate Store over Molecular Sieves
under inert gas (N₂ or Ar) End: Purified TEA
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Workflow for the purification and drying of Triethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

